Cas no 658-02-6 (Pyrimidine, 2,4-difluoro-6-dimethylamino-)

• Product Name: Pyrimidine, 2,4-difluoro-6-dimethylamino-
• CAS No: 658-02-6
• MF: C₆H₇F₂N₃
• MW: 159.136687517166
• CID: 962574
• PubChem ID: 594436
• Update Time: 2025-04-19

Pyrimidine, 2,4-difluoro-6-dimethylamino- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2,6-difluoro-N,N-dimethyl-(9CI)
• 2,6-Difluoro-N,N-dimethyl-4-pyrimidinamine
• STL505578
• 2,6-difluoro-N,N-dimethylpyrimidin-4-amine
• DB-272795
• Pyrimidine, 2,4-difluoro-6-dimethylamino-
• 4-Pyrimidinamine, 2,6-difluoro-N,N-dimethyl-
• AKOS037488341
• SR-01000514384
• SR-01000514384-1
• WJTITHKMCYOWDZ-UHFFFAOYSA-N
• 2,6-Difluoro-N,N-dimethyl-4-pyrimidinamine #
• 658-02-6

• Inchi： 1S/C6H7F2N3/c1-11(2)5-3-4(7)9-6(8)10-5/h3H,1-2H3
• InChI Key： WJTITHKMCYOWDZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=NC(=N1)F)N(C)C

Computed Properties

• Exact Mass: 159.06080356g/mol
• Monoisotopic Mass: 159.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29Ų